1H-Pyrido(3,4-b)indole, 2,3,4,9-tetrahydro-1,1-dipentyl-3-(4-phenyl-1H-imidazol-2-yl)-, (3R)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
BN-81,674 is a bioactive chemical.
Scientific Research Applications
Selective Estrogen Receptor Downregulator (SERD) Development : A study by De Savi et al. (2015) in the Journal of Medicinal Chemistry focused on the development of an orally bioavailable SERD, where the 1-aryl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole motif was identified as a novel, drug-like estrogen receptor (ER) ligand. This led to the creation of a clinical candidate, AZD9496, for treating advanced ER-positive breast cancer (De Savi et al., 2015).
Antioxidant and Cytotoxic Properties : Goh et al. (2015) in Food Chemistry investigated the antioxidant and cytotoxic properties of various 6-methoxytetrahydro-β-carboline derivatives. The study found that these derivatives, prepared through the Maillard reaction, exhibited moderate antioxidant properties and varying levels of cytotoxicity (Goh et al., 2015).
Alpha 1-Adrenoceptor Reagents : López-Rodríguez et al. (1995) synthesized various 5,6,11,11a-tetrahydro-1H-imidazo[1',5':1,6]pyrido and 5,6,11,11b-tetrahydro-1H-imidazo[1',5':1,2]pyrido[3,4-b]indole-1,3(2H)-diones, evaluating their alpha(1) adrenoceptor affinity. These compounds could be potential leads for new selective alpha1 adrenoceptor ligands (López-Rodríguez et al., 1995).
Synthesis of Tetrahydro-β-carboline Derivatives : A study by Zhang et al. (2018) in AntiCancer Research synthesized and evaluated the anticancer and chemopreventive activities of tetrahydro-β-carboline derivatives. These compounds showed potential as new anticancer and chemotherapy agents, with certain derivatives demonstrating significant activity in induction assays and inhibition of nitric oxide production (Zhang et al., 2018).
Optoelectronic Properties : Irfan et al. (2019) in Computational Materials Science explored the optoelectronic and charge transfer properties of various indole derivatives. The study concluded that these derivatives could be efficient materials for use in multifunctional organic semiconductor devices (Irfan et al., 2019).
properties
CAS RN |
252278-73-2 |
---|---|
Product Name |
1H-Pyrido(3,4-b)indole, 2,3,4,9-tetrahydro-1,1-dipentyl-3-(4-phenyl-1H-imidazol-2-yl)-, (3R)- |
Molecular Formula |
C30H38N4 |
Molecular Weight |
454.6 g/mol |
IUPAC Name |
(3R)-1,1-dipentyl-3-(5-phenyl-1H-imidazol-2-yl)-2,3,4,9-tetrahydropyrido[3,4-b]indole |
InChI |
InChI=1S/C30H38N4/c1-3-5-12-18-30(19-13-6-4-2)28-24(23-16-10-11-17-25(23)32-28)20-26(34-30)29-31-21-27(33-29)22-14-8-7-9-15-22/h7-11,14-17,21,26,32,34H,3-6,12-13,18-20H2,1-2H3,(H,31,33)/t26-/m1/s1 |
InChI Key |
DGSMSHNIDMODOQ-AREMUKBSSA-N |
Isomeric SMILES |
CCCCCC1(C2=C(C[C@@H](N1)C3=NC=C(N3)C4=CC=CC=C4)C5=CC=CC=C5N2)CCCCC |
SMILES |
CCCCCC1(C2=C(CC(N1)C3=NC=C(N3)C4=CC=CC=C4)C5=CC=CC=C5N2)CCCCC |
Canonical SMILES |
CCCCCC1(C2=C(CC(N1)C3=NC=C(N3)C4=CC=CC=C4)C5=CC=CC=C5N2)CCCCC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
1,1-dipentyl-3-(4-phenyl-1H-imidazol-2-yl)-2,3,4,9-tetrahydro-1H-beta-carboline BN 81674 BN-81674 BN81674 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.